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Compound of Interest

Compound Name: Cinerin Il

Cat. No.: B029433

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the insecticidal efficacy of Cinerin Il, a natural
pyrethrin, and various synthetic pyrethroids. The information presented is collated from publicly
available experimental data to assist researchers in understanding the relative potency and
characteristics of these compounds.

Executive Summary

Cinerin Il is one of the six active insecticidal esters found in pyrethrum extract from the flowers
of Tanacetum cinerariifolium.[1] Like synthetic pyrethroids, its primary mode of action is the
disruption of voltage-gated sodium channels in the nervous system of insects, leading to
paralysis and death.[2][3] While both Cinerin Il and synthetic pyrethroids share a common
target, synthetic pyrethroids have been chemically modified from the natural pyrethrin structure
to enhance their stability and insecticidal potency.[4][5][6]

Experimental data consistently demonstrates that synthetic pyrethroids, such as permethrin,
deltamethrin, and cypermethrin, exhibit significantly higher toxicity to insects compared to
Cinerin Il. This increased efficacy is a key factor in their widespread use in commercial and
agricultural applications.

Quantitative Efficacy Comparison
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The following tables summarize the topical toxicity (Lethal Dose, 50% or LD50) of Cinerin Il
and several common synthetic pyrethroids against the housefly (Musca domestica), a standard
model organism in insecticide testing. Lower LD50 values indicate higher toxicity.

Table 1: Topical LD50 of Cinerin Il and Synthetic Pyrethroids against Musca domestica
(Susceptible Strains)

Compound LD50 (p glfly) Reference
Cinerin 1l 0.43 [7]
Permethrin 0.01459 [8]
Deltamethrin 0.0185 [4119]
Cypermethrin 0.0223 [4119]

Note: LD50 values can vary between studies and insect strains. The data presented is for
susceptible (non-resistant) laboratory strains.

Table 2: Topical LD50 of Synthetic Pyrethroids against Aedes aegypti (Susceptible Strains)

Compound LD50 (pg/g) Reference
Deltamethrin 0.057 [10]
Permethrin 81.1 (ng/g) [11]

Note: A direct comparison with Cinerin Il for Aedes aegypti is not readily available in the
reviewed literature. The units for permethrin are presented as reported in the source.

Mechanism of Action: Sodium Channel Modulation

Both Cinerin Il and synthetic pyrethroids exert their neurotoxic effects by targeting the voltage-
gated sodium channels (VGSCs) in insect nerve cell membranes. These channels are crucial
for the propagation of nerve impulses. The binding of these insecticides to the sodium channels
disrupts their normal function, leading to prolonged channel opening. This results in continuous
nerve stimulation, causing hyperexcitation, paralysis, and ultimately the death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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